Leonoside B
Leonoside B
Leonoside B is an oligosaccharide.
Leonoside B is a natural product found in Leonurus glaucescens, Stachys germanica, and Stachys byzantina with data available.
Leonoside B is a natural product found in Leonurus glaucescens, Stachys germanica, and Stachys byzantina with data available.
Brand Name:
Vulcanchem
CAS No.:
140147-67-7
VCID:
VC21244662
InChI:
InChI=1S/C36H48O19/c1-16-26(42)28(44)33(55-34-29(45)27(43)21(40)15-50-34)36(51-16)54-32-30(46)35(49-11-10-18-5-8-22(47-2)20(39)12-18)52-24(14-37)31(32)53-25(41)9-6-17-4-7-19(38)23(13-17)48-3/h4-9,12-13,16,21,24,26-40,42-46H,10-11,14-15H2,1-3H3/b9-6+
SMILES:
CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)C=CC3=CC(=C(C=C3)O)OC)CO)OCCC4=CC(=C(C=C4)OC)O)O)OC5C(C(C(CO5)O)O)O)O)O
Molecular Formula:
C36H48O19
Molecular Weight:
784.8 g/mol
Leonoside B
CAS No.: 140147-67-7
Cat. No.: VC21244662
Molecular Formula: C36H48O19
Molecular Weight: 784.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Leonoside B is an oligosaccharide. Leonoside B is a natural product found in Leonurus glaucescens, Stachys germanica, and Stachys byzantina with data available. |
|---|---|
| CAS No. | 140147-67-7 |
| Molecular Formula | C36H48O19 |
| Molecular Weight | 784.8 g/mol |
| IUPAC Name | [4-[4,5-dihydroxy-6-methyl-3-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-5-hydroxy-6-[2-(3-hydroxy-4-methoxyphenyl)ethoxy]-2-(hydroxymethyl)oxan-3-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C36H48O19/c1-16-26(42)28(44)33(55-34-29(45)27(43)21(40)15-50-34)36(51-16)54-32-30(46)35(49-11-10-18-5-8-22(47-2)20(39)12-18)52-24(14-37)31(32)53-25(41)9-6-17-4-7-19(38)23(13-17)48-3/h4-9,12-13,16,21,24,26-40,42-46H,10-11,14-15H2,1-3H3/b9-6+ |
| Standard InChI Key | ZIPURHYPGUGDEP-RMKNXTFCSA-N |
| Isomeric SMILES | CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)/C=C/C3=CC(=C(C=C3)O)OC)CO)OCCC4=CC(=C(C=C4)OC)O)O)OC5C(C(C(CO5)O)O)O)O)O |
| SMILES | CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)C=CC3=CC(=C(C=C3)O)OC)CO)OCCC4=CC(=C(C=C4)OC)O)O)OC5C(C(C(CO5)O)O)O)O)O |
| Canonical SMILES | CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)C=CC3=CC(=C(C=C3)O)OC)CO)OCCC4=CC(=C(C=C4)OC)O)O)OC5C(C(C(CO5)O)O)O)O)O |
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